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A comprehensive review of scientific literature reveals a notable absence of published studies

on the in vitro and in vivo activity of Noratherosperminine. Despite its identification as an

alkaloid isolated from the bark of Atherosperma moschatum, research detailing its biological

effects, mechanistic pathways, and the correlation between laboratory and whole-organism

studies is not publicly available at this time.

Noratherosperminine, also referred to as N-Demethylatherosperminine, is a recognized

chemical entity with the molecular formula C₁₉H₂₁NO₂ and a registered CAS number of 74606-

53-4. Its isolation from Atherosperma moschatum, a species of flowering plant in the family

Atherospermataceae, has been documented. However, beyond its basic chemical identification

and source, there is a significant void in the scientific domain regarding its pharmacological

properties.

This lack of data prevents the construction of a comparative guide on the in vitro and in vivo

correlation of Noratherosperminine's activity. Such a guide would necessitate quantitative

data from various experimental assays, detailed protocols of these experiments, and an

understanding of the signaling pathways through which Noratherosperminine may exert its

effects. As no such studies have been published, the core requirements for this topic, including

data tables and pathway diagrams, cannot be fulfilled.

For researchers, scientists, and drug development professionals interested in

Noratherosperminine, this represents an untapped area of investigation. Future research

would need to first establish the foundational in vitro activity of this alkaloid. This would likely
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involve a battery of assays to screen for potential therapeutic effects, such as antimicrobial,

anti-inflammatory, or cytotoxic activities. Following the identification of any significant in vitro

effects, subsequent in vivo studies in appropriate animal models would be required to assess

its efficacy, safety, and pharmacokinetic profile. Only after the completion of such

comprehensive studies could a meaningful correlation between its in vitro and in vivo activities

be established.

Until such research is conducted and published, any discussion on the in vitro and in vivo

correlation of Noratherosperminine's activity remains speculative. The scientific community

awaits initial studies to shed light on the potential biological functions of this natural compound.
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Currently Unavailable Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12377843#in-vitro-and-in-vivo-correlation-of-
noratherosperminine-activity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 2 Tech Support

https://www.benchchem.com/product/b12377843?utm_src=pdf-body
https://www.benchchem.com/product/b12377843#in-vitro-and-in-vivo-correlation-of-noratherosperminine-activity
https://www.benchchem.com/product/b12377843#in-vitro-and-in-vivo-correlation-of-noratherosperminine-activity
https://www.benchchem.com/product/b12377843#in-vitro-and-in-vivo-correlation-of-noratherosperminine-activity
https://www.benchchem.com/product/b12377843#in-vitro-and-in-vivo-correlation-of-noratherosperminine-activity
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12377843?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12377843?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

